Calteridol
Calteridol
H3HP-DO3A is a tricarboxylic acid that consists of 1,4,7,10-tetraazacyclododecane bearing three carboxymethyl substituents at positions 1, 4 and 7 as well as a 2-hydroxypropyl group at position 10. It is a conjugate acid of a HP-DO3A(3-). It derives from a hydride of a 1,4,7,10-tetraazacyclododecane.
Brand Name:
Vulcanchem
CAS No.:
120041-08-9
VCID:
VC21141722
InChI:
InChI=1S/C17H32N4O7/c1-14(22)10-18-2-4-19(11-15(23)24)6-8-21(13-17(27)28)9-7-20(5-3-18)12-16(25)26/h14,22H,2-13H2,1H3,(H,23,24)(H,25,26)(H,27,28)
SMILES:
CC(CN1CCN(CCN(CCN(CC1)CC(=O)O)CC(=O)O)CC(=O)O)O
Molecular Formula:
C17H32N4O7
Molecular Weight:
404.5 g/mol
Calteridol
CAS No.: 120041-08-9
Cat. No.: VC21141722
Molecular Formula: C17H32N4O7
Molecular Weight: 404.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | H3HP-DO3A is a tricarboxylic acid that consists of 1,4,7,10-tetraazacyclododecane bearing three carboxymethyl substituents at positions 1, 4 and 7 as well as a 2-hydroxypropyl group at position 10. It is a conjugate acid of a HP-DO3A(3-). It derives from a hydride of a 1,4,7,10-tetraazacyclododecane. |
|---|---|
| CAS No. | 120041-08-9 |
| Molecular Formula | C17H32N4O7 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | 2-[4,7-bis(carboxymethyl)-10-(2-hydroxypropyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
| Standard InChI | InChI=1S/C17H32N4O7/c1-14(22)10-18-2-4-19(11-15(23)24)6-8-21(13-17(27)28)9-7-20(5-3-18)12-16(25)26/h14,22H,2-13H2,1H3,(H,23,24)(H,25,26)(H,27,28) |
| Standard InChI Key | IQUHNCOJRJBMSU-UHFFFAOYSA-N |
| SMILES | CC(CN1CCN(CCN(CCN(CC1)CC(=O)O)CC(=O)O)CC(=O)O)O |
| Canonical SMILES | CC(CN1CCN(CCN(CCN(CC1)CC(=O)O)CC(=O)O)CC(=O)O)O |
| Colorform | White solid obtained as an aggregate clump of fine needle-like micro-crystals from methanol/acetone |
| Melting Point | 225 °C |
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